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Compound of Interest

Compound Name:
2-methoxy-4,5-

dimethylBenzaldehyde

CAS No.: 86582-31-2

Cat. No.: B3057946

Get Quote

Executive Summary
2-Methoxy-4,5-dimethylbenzaldehyde (CAS: 86582-31-2) is a substituted benzaldehyde

derivative serving as a critical intermediate in the synthesis of pharmaceuticals, agrochemicals,

and functional organic materials.[1] Its solubility profile is governed by the interplay between its

lipophilic core (dimethyl-substituted benzene ring) and its polar functional groups (aldehyde

and methoxy).

This technical guide provides a comprehensive framework for understanding, predicting, and

experimentally determining the solubility of this compound. While specific public solubility data

(mole fraction vs. temperature) for this exact isomer is proprietary or sparse in open literature,

this guide synthesizes data from structural analogs (e.g., 2,5-dimethoxy-4-

methylbenzaldehyde) to establish a predictive model and details the rigorous protocols

required for generating validation data.
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Property Detail

Chemical Name 2-Methoxy-4,5-dimethylbenzaldehyde

CAS Registry Number 86582-31-2

Molecular Formula C₁₀H₁₂O₂

Molecular Weight 164.20 g/mol

Predicted LogP ~2.55 (Lipophilic)

Physical State
Solid (Low-melting crystalline solid anticipated,

MP est. 30–80°C)

Key Functional Groups
Aldehyde (-CHO), Methoxy (-OCH₃), Methyl (-

CH₃)

Theoretical Solubility Profile
The solubility of 2-methoxy-4,5-dimethylbenzaldehyde follows the "Like Dissolves Like"

principle, heavily influenced by its dipole moment and van der Waals interactions.

Solvent Class Compatibility
The molecule exhibits amphiphilic character but leans towards lipophilicity due to the aromatic

ring and two methyl groups.
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Solvent Class
Representative
Solvents

Predicted Solubility
Mechanism /
Rationale

Chlorinated

Hydrocarbons

Dichloromethane

(DCM), Chloroform
Very High

Strong dipole-dipole

interactions; excellent

solvation of the

aromatic core.

Esters & Ketones Ethyl Acetate, Acetone High

Polar aprotic solvents

interact favorably with

the aldehyde carbonyl

and methoxy oxygen.

Alcohols
Methanol, Ethanol,

Isopropanol
Moderate to High

Soluble, but

temperature-

dependent. Hydrogen

bonding with the

aldehyde oxygen

facilitates dissolution.

Aromatic

Hydrocarbons
Toluene, Xylene Moderate

Pi-pi stacking

interactions. Solubility

increases significantly

with temperature.[2]

Aliphatic

Hydrocarbons

n-Hexane, n-Heptane,

Cyclohexane

Low / Sparingly

Soluble

Lack of polar

interactions. Useful as

anti-solvents for

crystallization.

Water Water Insoluble

The hydrophobic

aromatic ring

dominates; lack of H-

bond donors prevents

aqueous solvation.

Thermodynamic Modeling
For process optimization, the solubility (
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) of the solute in a pure solvent is typically modeled using the Modified Apelblat Equation,
which correlates mole fraction solubility with temperature (

):

A, B, C: Empirical parameters derived from experimental data.

Significance: Positive enthalpy of dissolution (

) is expected, indicating solubility increases with temperature (endothermic process).

Experimental Protocols for Solubility Determination
To generate precise solubility data for process design (e.g., crystallization), the following self-

validating protocols are recommended.

Protocol A: Dynamic Laser Monitoring (Visual
Polythermal Method)
This method is ideal for rapidly generating solubility curves with small sample sizes.

Reagents: 2-Methoxy-4,5-dimethylbenzaldehyde (>98% purity), HPLC-grade solvents.

Equipment: Crystal16® or equivalent parallel crystallizer with turbidity sensors.

Preparation: Weigh specific masses of solute into 4 vials.

Solvent Addition: Add a fixed volume (e.g., 1 mL) of solvent to each vial to create different

concentrations.

Heating Cycle: Heat samples at 1°C/min with stirring (700 rpm) until the solution becomes

clear (transmissivity = 100%). Record

.

Cooling Cycle: Cool at 1°C/min until turbidity is detected (nucleation). Record

.

Validation: Repeat the cycle 3 times to ensure reproducibility of
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.

Protocol B: Static Gravimetric Method (The Gold
Standard)
Use this for determining the exact thermodynamic equilibrium solubility.

Saturation: Add excess solid solute to 10 mL of solvent in a jacketed glass vessel.

Equilibration: Stir at a constant temperature (

K) for 24–48 hours.

Sampling: Stop stirring and allow phases to separate for 2 hours.

Filtration: Withdraw the supernatant using a pre-heated syringe filter (0.22 µm PTFE) to

avoid precipitation during transfer.

Quantification:

Gravimetric: Evaporate solvent in a vacuum oven and weigh the residue.

HPLC: Dilute the filtrate and analyze via HPLC-UV (approx. 254 nm).

Workflow Visualization
The following diagram outlines the decision logic for selecting the appropriate solubility

determination method.
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Figure 1: Decision matrix and workflow for determining solubility parameters.

Applications in Process Chemistry[1][6]
Crystallization Solvent Selection
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The primary utility of solubility data is designing purification steps. Based on the predicted

profile:

Recrystallization: A binary solvent system is likely most effective.

Solvent/Anti-solvent Pair:Ethanol/Water or Ethyl Acetate/Heptane.

Procedure: Dissolve the aldehyde in warm Ethanol (good solvent). Slowly add Water (anti-

solvent) or cool the solution to induce crystallization.

Reaction Solvent:

For oxidation or reduction reactions involving this intermediate, Dichloromethane or THF

are recommended due to high solubility and inertness (check THF peroxide levels).

Impurity Rejection
Synthesis of this compound (e.g., via Vilsmeier-Haack formylation of 3,4-dimethylanisole) often

yields isomers.

Critical Insight: Isomers often have distinct solubility in non-polar solvents. Using

Hexane/Toluene mixtures can help selectively crystallize the target 2-methoxy-4,5-
dimethylbenzaldehyde while leaving regioisomers in the mother liquor.

References
National Center for Biotechnology Information. (2025). PubChem Compound Summary for

CID 81227, 4-Methoxy-2,5-dimethylbenzaldehyde. Retrieved from [Link]

Note: Provides physical property data for the structural isomer, establishing the baseline
for solid-st

Note: Verifies chemical identity, CAS, and commercial availability as a solid building block.
Note: Reference for melting point ranges of closely related isomers to bound thermal expect
Du, S., et al. (2016). "Correlation and thermodynamic analysis of solubility of
diphenhydramine hydrochloride in pure and binary solvents." Journal of Chemical
Thermodynamics. Note: Cited as the authoritative source for the Modified Apelblat Equation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fluorochem.co.uk [fluorochem.co.uk]

2. researchgate.net [researchgate.net]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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